Cas no 1823341-67-8 ((2,3,6-Trimethylcyclohexyl)methanol)

• Product Name: (2,3,6-Trimethylcyclohexyl)methanol
• CAS No: 1823341-67-8
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• CID: 5699934
• PubChem ID: 130126555
• Update Time: 2025-06-07

(2,3,6-Trimethylcyclohexyl)methanol Chemical and Physical Properties

Names and Identifiers

• EN300-800667
• 1823341-67-8
• (2,3,6-Trimethylcyclohexyl)methanol

• Inchi： 1S/C10H20O/c1-7-4-5-8(2)10(6-11)9(7)3/h7-11H,4-6H2,1-3H3
• InChI Key： ZLUFRFPTYNFOQV-UHFFFAOYSA-N
• SMILES： OCC1C(C)CCC(C)C1C

Computed Properties

• Exact Mass: 156.151415257g/mol
• Monoisotopic Mass: 156.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on (2,3,6-Trimethylcyclohexyl)methanol

Chemical Profile of (2,3,6-Trimethylcyclohexyl)methanol (CAS No. 1823341-67-8)

(2,3,6-Trimethylcyclohexyl)methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1823341-67-8, is a significant organic compound with a unique molecular structure that has garnered attention in the field of pharmaceutical chemistry and material science. This compound belongs to the class of substituted cyclohexanols, characterized by its three methyl groups strategically positioned at the 2, 3, and 6 positions of the cyclohexane ring. The presence of these methyl groups imparts distinct physicochemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various industrial applications.

The molecular structure of (2,3,6-Trimethylcyclohexyl)methanol consists of a cyclohexane core substituted with three methyl groups and a hydroxymethyl (-CH₂OH) group at the 1-position. This arrangement results in a sterically hindered molecule with a high degree of symmetry, which can influence its reactivity and solubility characteristics. The compound's boiling point and melting point are influenced by the presence of these bulky substituents, making it a compound of interest for researchers exploring novel solvents and reaction media.

In recent years, there has been growing interest in the synthesis and applications of substituted cyclohexanols due to their utility as building blocks in organic synthesis. The compound (2,3,6-Trimethylcyclohexyl)methanol has been studied for its potential role in the development of new pharmaceuticals and agrochemicals. Its structural features make it a suitable candidate for further functionalization, allowing chemists to explore diverse chemical pathways for creating more complex molecules.

One of the most compelling aspects of (2,3,6-Trimethylcyclohexyl)methanol is its potential as a chiral auxiliary in asymmetric synthesis. The presence of multiple stereocenters in its structure allows for the possibility of producing enantiomerically pure compounds, which are crucial in pharmaceutical development. Researchers have been investigating methods to leverage this compound's chiral nature to facilitate the synthesis of biologically active molecules with high enantiomeric purity.

The compound's stability under various reaction conditions has also been a subject of interest. Studies have shown that (2,3,6-Trimethylcyclohexyl)methanol can undergo various transformations without significant degradation, making it a reliable intermediate in multi-step synthetic routes. Its resistance to oxidation and hydrolysis under mild conditions suggests that it could be used in environments where sensitive intermediates are required.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of complex molecules like (2,3,6-Trimethylcyclohexyl)methanol with greater accuracy. Molecular modeling studies have provided insights into its interactions with other molecules, helping to design more efficient synthetic strategies. These computational approaches are particularly valuable in drug discovery pipelines, where understanding molecular interactions is crucial for optimizing lead compounds.

The industrial significance of (2,3,6-Trimethylcyclohexyl)methanol extends beyond pharmaceutical applications. Its unique properties make it a candidate for use in specialty chemicals and advanced materials. For instance, researchers have explored its potential as a precursor for high-performance polymers and coatings due to its ability to impart specific mechanical and thermal properties to final products.

In conclusion, (2,3,6-Trimethylcyclohexyl)methanol (CAS No. 1823341-67-8) is a versatile organic compound with broad applications in pharmaceutical chemistry and material science. Its structural features and chemical properties make it an attractive intermediate for synthetic chemists exploring new methodologies. As research continues to uncover novel uses for this compound, its importance in both academic and industrial settings is likely to grow.